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Compound of Interest

Compound Name: 4-(trans-4-Ethylcyclohexyl)phenol

Cat. No.: B1353535 Get Quote

An In-depth Technical Guide on the Health and Safety of 4-(trans-4-Ethylcyclohexyl)phenol

This technical guide provides a comprehensive overview of the health and safety data for 4-
(trans-4-Ethylcyclohexyl)phenol (CAS No. 89100-78-7). The information is intended for

researchers, scientists, and professionals in drug development and other relevant industries.

Chemical Identification
Property Value

Chemical Name 4-(trans-4-Ethylcyclohexyl)phenol

CAS Number 89100-78-7[1]

Molecular Formula C14H20O[2][3]

Molecular Weight 204.31 g/mol [4]

Synonyms a-(trans-4-Ethylcyclohexyl)phenol

Structure
A phenol ring substituted with a trans-4-

ethylcyclohexyl group.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(trans-4-Ethylcyclohexyl)phenol
is presented below.
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Property Value Source

Appearance

White to off-white crystalline

solid / White to Light yellow

powder to crystal

[2][5][6]

Melting Point
127-129°C / 132.0 to 136.0 °C

/ 134 °C
[6][7]

Purity (GC) >98.0% [6]

Solubility
Soluble in various organic

solvents, including Methanol.
[2][6]

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

[6]

Hazard Identification and Classification
According to a Safety Data Sheet from TCI Chemicals, 4-(trans-4-Ethylcyclohexyl)phenol is
not classified as a hazardous substance or mixture under REGULATION (EC) No 1272/2008.

[1] Consequently, no hazard pictograms, signal words, or hazard statements are required.[1]

Other Hazards:

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[1]

The toxicological and ecological properties have not been fully investigated.

Experimental Protocols and Safe Handling
Safe Handling Procedures
It is crucial to adhere to standard laboratory safety practices when handling 4-(trans-4-
Ethylcyclohexyl)phenol.

Engineering Controls: Ensure adequate ventilation, and the use of a local exhaust system is

recommended to prevent the dispersion of dust.[1]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or a face shield.

Skin Protection: Wear protective gloves and clothing to avoid contact.

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

General Hygiene: Wash hands and face thoroughly after handling. Avoid contact with skin,

eyes, and clothing.[1]
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General Safe Handling Workflow

Start Handling Chemical

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Dispense Chemical Carefully
(Avoid Dust Formation)

Perform Experimental Work

Clean Work Area and
Dispose of Waste Properly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: General safe handling workflow for 4-(trans-4-Ethylcyclohexyl)phenol.
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First Aid Measures
In the event of exposure, the following first aid measures should be taken.

Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.

Seek medical advice if feeling unwell.[1]

Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin area

well with water. If skin irritation or a rash occurs, seek medical advice.[1]

Eye Contact: Rinse the eyes with plenty of water. If contact lenses are worn, remove them if

it is easy to do so. If eye irritation persists, seek medical attention.[1]

Ingestion: Rinse the mouth with water and seek medical advice.[1]

First Aid Procedures for Exposure

Exposure Occurs

Inhalation:
Move to Fresh Air

Skin Contact:
Remove Contaminated Clothing,

Rinse with Water

Eye Contact:
Rinse with Water,

Remove Contact Lenses

Ingestion:
Rinse Mouth

Seek Medical Advice/
Attention if Symptoms Persist

or if Feeling Unwell

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-(trans-4-Ethylcyclohexyl)phenol.

Fire Fighting Measures
Suitable Extinguishing Media: Use standard extinguishing media appropriate for the

surrounding fire.

Specific Hazards: No specific fire hazards have been identified.
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Toxicological and Ecotoxicological Information
There is currently a lack of comprehensive toxicological and ecotoxicological data for 4-(trans-
4-Ethylcyclohexyl)phenol.[1] The substance has not been classified for acute toxicity, skin

corrosion/irritation, serious eye damage/irritation, or as a respiratory or skin sensitizer.

Storage and Disposal
Storage: Store in a cool, dark, and well-ventilated place.

Disposal: Dispose of the substance and its container in accordance with local and national

regulations.

Applications
The primary application of 4-(trans-4-Ethylcyclohexyl)phenol is in the synthesis of liquid

crystal materials used in Liquid Crystal Displays (LCDs).[2][5] It is also utilized as a polymer

additive to enhance thermal resistance and mechanical strength and as a pharmaceutical

intermediate in drug discovery.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemsrc.com/en/cas/89100-78-7_453895.html
https://www.benchchem.com/product/b1353535#a-trans-4-ethylcyclohexyl-phenol-health-and-safety-data-sheet-msds
https://www.benchchem.com/product/b1353535#a-trans-4-ethylcyclohexyl-phenol-health-and-safety-data-sheet-msds
https://www.benchchem.com/product/b1353535#a-trans-4-ethylcyclohexyl-phenol-health-and-safety-data-sheet-msds
https://www.benchchem.com/product/b1353535#a-trans-4-ethylcyclohexyl-phenol-health-and-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

